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Compound of Interest

2-Cyclohexen-1-one, 3,4,4-
Compound Name:
trimethyl-

Cat. No.: B103722

Audience: Researchers, scientists, and drug development professionals.

Core Summary

This technical guide provides a comprehensive review of the available scientific literature on
the chemical compound 3,4,4-trimethyl-2-cyclohexen-1-one. This document synthesizes
information regarding its chemical and physical properties. However, a thorough investigation
of publicly available scientific databases and literature reveals a significant lack of in-depth
research on this specific isomer. While general information on the cyclohexenone chemical
class is abundant, detailed experimental protocols for the synthesis of 3,4,4-trimethyl-2-
cyclohexen-1-one, as well as studies on its biological activities and potential signaling
pathways, are not readily available.

Chemical and Physical Properties

3,4,4-trimethyl-2-cyclohexen-1-one is a cyclic ketone with a molecular formula of COH140 and
a molecular weight of approximately 138.21 g/mol .[1] Basic identification and property
information are summarized in the table below.
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Property Value Reference
Molecular Formula C9H140 [1112]
Molecular Weight 138.21 g/mol [1]
CAS Registry Number 17299-41-1 [2]
IUPAC Name 3,4,4-trimethylcyclohex-2-en-1-

one
Melting Point Not available [1]
Boiling Point Not available [1]
Density Not available [1]
Refractive Index Not available [1]

Spectroscopic data is limited, with mass spectrometry (electron ionization) being the primary
available information.[2] Detailed Nuclear Magnetic Resonance (NMR) or Infrared (IR)
spectroscopy data specific to 3,4,4-trimethyl-2-cyclohexen-1-one could not be located in the
searched literature.

Synthesis and Experimental Protocols

A comprehensive search for detailed synthetic protocols for 3,4,4-trimethyl-2-cyclohexen-1-one
did not yield any specific experimental procedures. While numerous methods exist for the
synthesis of substituted cyclohexenones, none were found to explicitly describe the preparation
of the 3,4,4-trimethyl isomer.

For context, a general approach to synthesizing a related compound, 4,4-dimethyl-2-
cyclohexen-1-one, involves the reaction of 1-(2-methylpropenyl)pyrrolidine with methyl vinyl
ketone, followed by acid-catalyzed cyclization. This procedure is well-documented and provides
high yields. However, the introduction of an additional methyl group at the 3-position would
require a different synthetic strategy, which is not described in the available literature.

Biological Activities and Signaling Pathways
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There is a notable absence of published research on the biological activities of 3,4,4-trimethyl-
2-cyclohexen-1-one. Consequently, no information is available regarding its potential
pharmacological effects, mechanism of action, or any associated signaling pathways. The
broader class of cyclohexenone derivatives has been investigated for various biological
activities, but these findings cannot be directly extrapolated to this specific, unstudied isomer.

Conclusion

Based on an extensive literature review, 3,4,4-trimethyl-2-cyclohexen-1-one appears to be a
sparsely studied compound. While its basic chemical identity is established, there is a
significant lack of publicly available information regarding its synthesis, detailed experimental
protocols, and biological activities. Therefore, it is not possible to provide the in-depth technical
guide as requested, including quantitative data tables, detailed methodologies, and
visualizations of signaling pathways. Further original research would be required to elucidate
these aspects of 3,4,4-trimethyl-2-cyclohexen-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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